2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide

• Molecular Formula: C26H29N3O6S2
• Molecular Weight: 543.7 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2-ethylanilino]-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C26H29N3O6S2/c1-2-21-8-6-7-11-25(21)29(37(33,34)23-9-4-3-5-10-23)20-26(30)27-22-12-14-24(15-13-22)36(31,32)28-16-18-35-19-17-28/h3-15H,2,16-20H2,1H3,(H,27,30)
• InChI Key: AKDZXXDBAFSVFA-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C4=CC=CC=C4

Description

2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide, also known as E-64d, is a potent inhibitor of cysteine proteases. It was first synthesized in 1980 by researchers at the University of Tokyo and has since become a widely used tool in biochemical research.

Mechanism of Action

2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide works by irreversibly binding to the active site of cysteine proteases, preventing them from functioning properly. This leads to the accumulation of their substrates and the disruption of various biological processes.
Biochemical and Physiological Effects:
The inhibition of cysteine proteases by 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. For example, it can induce apoptosis in cancer cells, inhibit viral replication, and modulate immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide in lab experiments is its high potency and specificity for cysteine proteases. However, its irreversible binding to these enzymes can make it difficult to study their functions over time. Additionally, its effects on other biological processes can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide. For example, it could be used to study the roles of cysteine proteases in various disease processes, such as cancer, neurodegenerative disorders, and infectious diseases. Additionally, new derivatives of 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide could be synthesized to improve its potency, specificity, and pharmacokinetic properties. Finally, the development of new methods for studying the functions of cysteine proteases over time could help overcome some of the limitations of 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide.

Synthesis Methods

The synthesis of 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide involves several steps, starting with the reaction of 2-ethyl(phenylsulfonyl)aniline with N-(4-chloro-2-nitrophenyl)-4-morpholine sulfonamide to form the intermediate 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-nitrophenylsulfonyl)phenyl]acetamide. This intermediate is then reduced using hydrogen gas and palladium on carbon to form 2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide.

Scientific Research Applications

2-[2-ethyl(phenylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide is commonly used in scientific research to inhibit cysteine proteases, which are enzymes that play important roles in many biological processes, including protein degradation, apoptosis, and immune function. By inhibiting these enzymes, researchers can study their functions and the effects of their inhibition on various biological processes.